Cas no 5526-59-0 ([(e)-pyridin-4-ylmethylideneamino]urea)
5526-59-0 structure
Product Name:[(e)-pyridin-4-ylmethylideneamino]urea
[(e)-pyridin-4-ylmethylideneamino]urea Chemical and Physical Properties
Names and Identifiers
-
- [(E)-pyridin-4-ylmethylideneamino]urea
- NSC70793
- AC1OB2HG
- Isonicotinaldehyde semicarbazone
- 4-Pyridincarboxaldehyd-semicarbazon
- EINECS 226-874-5
- 2-(4-Pyridinylmethylene)hydrazinecarboxamide
- XONPOIORMOPYOE-UHFFFAOYSA-N
- DTXSID001259369
- (pyridin-4-ylmethylideneamino)urea
- 4-formylpyridine semicarbazone
- AKOS017263609
- 5526-59-0
- [(e)-pyridin-4-ylmethylideneamino]urea
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- Inchi: 1S/C7H8N4O/c8-7(12)11-10-5-6-1-3-9-4-2-6/h1-5H,(H3,8,11,12)
- InChI Key: XONPOIORMOPYOE-UHFFFAOYSA-N
- SMILES: O=C(N)NN=CC1C=CN=CC=1
Computed Properties
- Exact Mass: 164.06994
- Monoisotopic Mass: 164.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -0.5
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.37
[(e)-pyridin-4-ylmethylideneamino]urea Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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